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Introduction

Glucose-regulated protein 94 (Grp94), the endoplasmic reticulum (ER) resident member of the
heat shock protein 90 (Hsp90) family, has emerged as a compelling therapeutic target in a
range of diseases, including cancer, glaucoma, and inflammatory disorders.[1][2] Unlike other
Hsp90 isoforms, Grp94 chaperones a specific subset of client proteins, many of which are
integral to cell signaling, adhesion, and maotility.[3] The development of isoform-selective
inhibitors is crucial to dissecting the specific functions of Grp94 and for therapeutic
applications, avoiding the toxicity associated with pan-Hsp90 inhibition.

KUNGS®65 is a second-generation, potent, and selective inhibitor of Grp94.[1] It was developed
through structural modifications of earlier inhibitors to achieve improved affinity and selectivity.
[1] KUNGB65 exhibits a binding affinity (Kd) of 0.54 uM for Grp94 and demonstrates a 73-fold
selectivity over the cytosolic isoform Hsp90a.[1] This selectivity is attributed to the unique
topography of the Grp94 ATP-binding pocket, which features a hydrophobic sub-pocket not
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present in other Hsp90 family members.[1] These characteristics make KUNG65 an invaluable
tool for elucidating the physiological and pathological roles of Grp94.

These application notes provide a comprehensive guide for utilizing KUNGG65 in the study of
Grp94 function. Included are quantitative data on KUNG65 and its analogs, detailed protocols
for key experiments, and visualizations of relevant signaling pathways and experimental
workflows.

Quantitative Data

The binding affinities of KUNG65 and a series of its benzamide analogs for Grp94 and Hsp90a
have been determined using a fluorescence polarization assay. The data, summarized in the
table below, highlight the structure-activity relationships that govern both potency and

selectivity.
Compound Grp94 Kd (pM)[1] Hsp90a Kd (uM)[1] Selectivity
(Hsp90a/Grp94)[1]
KUNG®65 (3) 0.54 394 73
Analog 21 0.75 1.9 2.5
Analog 22 0.76 2.2 2.9
Analog 23 0.48 0.48 1
Analog 24 0.89 0.89 1
Analog 25 8.27 >100 >12
Analog 26 0.12 0.27 2.25

Signaling Pathways and Experimental Workflows

The inhibition of Grp94 by KUNG65 can be used to probe various cellular signaling pathways
where Grp94 client proteins play a critical role. Below are diagrams illustrating key pathways
and a general experimental workflow for studying the effects of KUNGG65.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11385017/
https://www.benchchem.com/product/b15586204/docs?utm_src=pdf-body#kung65-a-selective-probe-for-investigating-grp94-function
https://www.benchchem.com/product/b15586204/docs?utm_src=pdf-body#kung65-a-selective-probe-for-investigating-grp94-function
https://www.benchchem.com/product/b15586204/docs?utm_src=pdf-body#kung65-a-selective-probe-for-investigating-grp94-function
https://www.benchchem.com/product/b15586204/docs?utm_src=pdf-body#kung65-a-selective-probe-for-investigating-grp94-function
https://pmc.ncbi.nlm.nih.gov/articles/PMC11385017/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11385017/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11385017/
https://www.benchchem.com/product/b15586204/docs?utm_src=pdf-body#kung65-a-selective-probe-for-investigating-grp94-function
https://www.benchchem.com/product/b15586204/docs?utm_src=pdf-body#kung65-a-selective-probe-for-investigating-grp94-function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Cell Membrane

Frizzled inhibition

o

LRP6

KUNG65

Unfolded
LRP6

Endoplasmic Reticulum

Trafficking

Cytosol

Nucleus

TCFILEF

Click to download full resolution via product page

Caption: KUNG65 inhibits Grp94, disrupting LRP6 folding and Wnt signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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